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Compound of Interest

Compound Name: Bromine-82

Cat. No.: B1211341

For researchers, scientists, and drug development professionals working with Bromine-82 (Br-
82), a comprehensive understanding of safety protocols and handling procedures is
paramount. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to ensure the safe and effective use of this radionuclide in a
laboratory setting. Bromine-82 is a radioactive isotope of bromine that presents both chemical
and radiological hazards.

Radiological and Chemical Hazard Data

Bromine-82 is a beta () and gamma (y) emitter with a half-life of approximately 35.3 hours.
[1][2] The chemical hazards are those of elemental bromine, which is corrosive, toxic, and a
strong oxidizing agent.[3][4] Adherence to safety protocols for both radiation and chemical
handling is crucial.
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Property Value Citations
Half-life 35.3 hours [1112]
Decay Mode 3~ (Beta decay) [1][5]
Daughter Isotope Krypton-82 (Stable) [1]
Mean Beta Energy 0.14543 MeV [1]
Mean Photon (Gamma)

2.63892 MeV [1]
Energy

) Corrosive, Toxic, Strong

Chemical Hazards [31[4]

Oxidizer

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is necessary to protect against both the chemical and
radiological hazards of Bromine-82.

e Primary Protection (Essential for all handling):

o Disposable Nitrile or Neoprene Gloves: Double-gloving is recommended to protect against
chemical exposure and radioactive contamination.[4] Change gloves frequently, especially
if contamination is suspected.[6]

o Full-Length Laboratory Coat: Worn closed with sleeves rolled down to protect skin and
clothing.[3][6]

o Chemical Splash Goggles: To protect the eyes from chemical splashes and radioactive
aerosols.[4]

o Closed-toe Shoes: To protect the feet from spills.[3][6]
e Secondary Protection (Task-dependent):

o Face Shield: Recommended when there is a higher risk of splashes of corrosive or
radioactive material.[4]
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o Plastic or Acrylic Shielding: Use as a barrier to block beta particles. Low atomic weight
materials are essential to minimize the production of Bremsstrahlung X-rays.[7][8][9]

o Lead Shielding: Necessary for reducing exposure to gamma radiation. The thickness will
depend on the activity of the Bromine-82 being handled.[7][10]

o Dosimetry Badges (Body and Ring): To monitor radiation exposure. Ring dosimeters
should be worn under gloves when handling sources.[6]

Operational Plans: Safe Handling and Experimental
Protocols

The principle of ALARA (As Low As Reasonably Achievable) must be strictly followed to
minimize radiation exposure.[11][12][13] This involves minimizing the time of exposure,
maximizing the distance from the radioactive source, and using appropriate shielding.[11][12]
[13]

General Safe Handling Workflow

All work with open sources of Bromine-82 must be conducted in a designated radioactive
materials laboratory, within a certified laboratory chemical fume hood.[3][14]
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Preparation

Don appropriate PPE

l

Prepare designated work area in fume hood
(absorbent paper, shielding)

l

Gather all necessary materials

Handling

Retrieve Br-82 from shielded container

l

Perform experimental procedure
(e.g., radiolabeling)

:

Monitor for contamination frequently

Cleanup & Disposal

Place liquid and solid radioactive waste
in designated shielded containers

l

Decontaminate work area and equipment

;

Survey work area, hands, and clothing
for contamination

l

Doff PPE and dispose of in
radioactive waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Bromine-82.
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Experimental Protocol: Radiolabeling of a Biomolecule

This is a generalized protocol and must be adapted to the specific biomolecule and reaction
conditions.

e Preparation:
o Don all required PPE (double gloves, lab coat, safety goggles).

o Set up the work area in a fume hood with absorbent paper and appropriate beta and
gamma shielding.

o Prepare a reaction vial containing the biomolecule to be labeled in a suitable buffer.
» Radiolabeling Reaction:

o Using remote handling tools (e.g., tongs), transfer the required activity of Bromine-82
(typically as K82Br or Na®2Br) from its stock vial to the reaction vial.

o Initiate the labeling reaction (this may involve the addition of other reagents).

o Allow the reaction to proceed for the predetermined time at the specified temperature.
¢ Quenching and Purification:

o Quench the reaction by adding a suitable reagent.

o Purify the radiolabeled biomolecule from unreacted Bromine-82 and other reactants using
an appropriate method (e.g., size exclusion chromatography, HPLC). All purification
equipment should be within a shielded area.

e Post-Procedure:
o Measure the radioactivity of the purified product to determine the radiochemical yield.
o Dispose of all radioactive waste according to the disposal plan.

o Thoroughly decontaminate all equipment and the work area.
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o Perform a final survey of the work area and personnel for contamination.

Personal Protective Equipment and Hazard
Mitigation

The selection of PPE is directly related to mitigating the specific hazards of Bromine-82.

Hazards of Bromine-82
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Caption: Relationship between PPE and Bromine-82 Hazards.

Disposal Plan

Radioactive waste containing Bromine-82 must be segregated and managed according to
institutional and regulatory guidelines.

e Segregation:

o Solid Waste: Contaminated gloves, absorbent paper, vials, etc., should be placed in a
designated, clearly labeled, and shielded radioactive waste container.
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o Liquid Waste: Aqueous and organic radioactive waste must be collected in separate,
labeled, and compatible containers.[4] Bromine-containing waste should not be mixed with
incompatible materials such as reducing agents, alkali metals, or powdered metals.[4]

o Sharps Waste: Contaminated needles and other sharps must be placed in a designated
radioactive sharps container.

e Storage and Decay:

o Due to its relatively short half-life, Bromine-82 waste can be stored for decay. A general
rule is to store for at least 10 half-lives (approximately 15 days for Br-82) to allow the
radioactivity to decay to background levels.

o Waste containers must be shielded and stored in a secure, designated radioactive waste
storage area.

» Final Disposal:

o After sufficient decay, the waste may be disposed of as chemical waste, following
appropriate procedures for bromine-containing waste (e.g., neutralization with a reducing
agent like sodium thiosulfate).[15]

o Always conduct a final radiation survey of the waste to confirm it is at background levels
before disposal as chemical waste.

o Consult with your institution's Radiation Safety Officer (RSO) or Environmental Health and
Safety (EHS) department for specific disposal protocols.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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